Cas no 1549276-27-8 ((1-(2-ethylbutyl)-1H-1,2,3-triazol-4-yl)methanamine)
(1-(2-ethylbutyl)-1H-1,2,3-triazol-4-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,3-Triazole-4-methanamine, 1-(2-ethylbutyl)-
- (1-(2-Ethylbutyl)-1h-1,2,3-triazol-4-yl)methanamine
- (1-(2-ethylbutyl)-1H-1,2,3-triazol-4-yl)methanamine
-
- Inchi: 1S/C9H18N4/c1-3-8(4-2)6-13-7-9(5-10)11-12-13/h7-8H,3-6,10H2,1-2H3
- InChI Key: KREVORSEDYJVBI-UHFFFAOYSA-N
- SMILES: N1(CC(CC)CC)C=C(CN)N=N1
Experimental Properties
- Density: 1.11±0.1 g/cm3(Predicted)
- Boiling Point: 307.2±34.0 °C(Predicted)
- pka: 7.40±0.29(Predicted)
(1-(2-ethylbutyl)-1H-1,2,3-triazol-4-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E118806-100mg |
(1-(2-Ethylbutyl)-1h-1,2,3-triazol-4-yl)methanamine |
1549276-27-8 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E118806-500mg |
(1-(2-Ethylbutyl)-1h-1,2,3-triazol-4-yl)methanamine |
1549276-27-8 | 500mg |
$ 365.00 | 2022-06-05 | ||
| TRC | E118806-1g |
(1-(2-Ethylbutyl)-1h-1,2,3-triazol-4-yl)methanamine |
1549276-27-8 | 1g |
$ 570.00 | 2022-06-05 | ||
| Life Chemicals | F1907-3274-0.25g |
(1-(2-ethylbutyl)-1H-1,2,3-triazol-4-yl)methanamine |
1549276-27-8 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
| Life Chemicals | F1907-3274-0.5g |
(1-(2-ethylbutyl)-1H-1,2,3-triazol-4-yl)methanamine |
1549276-27-8 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
| Life Chemicals | F1907-3274-1g |
(1-(2-ethylbutyl)-1H-1,2,3-triazol-4-yl)methanamine |
1549276-27-8 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
| Life Chemicals | F1907-3274-2.5g |
(1-(2-ethylbutyl)-1H-1,2,3-triazol-4-yl)methanamine |
1549276-27-8 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
| Life Chemicals | F1907-3274-5g |
(1-(2-ethylbutyl)-1H-1,2,3-triazol-4-yl)methanamine |
1549276-27-8 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
| Life Chemicals | F1907-3274-10g |
(1-(2-ethylbutyl)-1H-1,2,3-triazol-4-yl)methanamine |
1549276-27-8 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
(1-(2-ethylbutyl)-1H-1,2,3-triazol-4-yl)methanamine Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on (1-(2-ethylbutyl)-1H-1,2,3-triazol-4-yl)methanamine
Introduction to (1-(2-Ethylbutyl)-1H-1,2,3-Triazol-4-Yl)Methanamine (CAS No. 1549276-27-8)
(1-(2-Ethylbutyl)-1H-1,2,3-Triazol-4-Yl)Methanamine, identified by the CAS registry number CAS No. 1549276-27-8, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a triazole ring with an ethylbutyl substituent and a methanamine group. The triazole moiety is known for its stability and versatility in various chemical reactions, making it a valuable component in the development of advanced materials and pharmaceuticals.
The synthesis of (1-(2-Ethylbutyl)-1H-1,2,3-Triazol-4-Yl)Methanamine typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels. Researchers have explored the use of various catalysts and solvents to enhance the efficiency of these reactions, particularly in the context of large-scale production for industrial applications.
One of the most promising applications of this compound lies in its potential use as a building block for drug development. The triazole group is known to exhibit bioisosteric properties, which can be exploited to design molecules with improved pharmacokinetic profiles. For instance, studies have shown that incorporating (1-(2-Ethylbutyl)-1H-1,2,3-Triazol-4-Yl)Methanamine into drug candidates can enhance their solubility and bioavailability without compromising their efficacy.
In addition to its role in pharmaceuticals, this compound has also found applications in the field of materials science. Its ability to form stable complexes with metal ions has made it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). Recent research has demonstrated that these materials exhibit exceptional porosity and selectivity, making them ideal candidates for gas storage and separation technologies.
The physical properties of (1-(2-Ethylbutyl)-1H-1,2,3-Triazol-4-Yl)Methanamine are critical to its functionality in various applications. For instance, its melting point and boiling point are essential considerations in processes such as crystallization and distillation. Recent advancements in analytical techniques have enabled more precise determination of these properties, providing valuable insights into the compound's behavior under different conditions.
From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its impact on ecosystems. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, (1-(2-Ethylbutyl)-1H-1,2,3-Triazol-4-Yl)Methanamine undergoes biodegradation into less complex molecules. This knowledge is vital for developing sustainable practices in chemical manufacturing and waste management.
In conclusion, (1-(2-Ethylbutyl)-1H-1,2,3-Triazol-4-Yl)Methanamine (CAS No. 1549276-27-) stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool in both academic research and industrial processes. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in shaping future innovations.
1549276-27-8 ((1-(2-ethylbutyl)-1H-1,2,3-triazol-4-yl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)